Cas no 568567-07-7 (4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid)

568567-07-7 structure
Product name:4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Bromo-2-methoxy-phenyl)-4-oxo-butyric acid
- Enamine_005456
- 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoicacid
- Z56921793
- SR-01000044059-1
- CS-0219733
- 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid
- AKOS000116608
- G45000
- 568567-07-7
- EN300-04814
- SR-01000044059
- HMS1409H22
- 4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
-
- Inchi: InChI=1S/C11H11BrO4/c1-16-10-4-2-7(12)6-8(10)9(13)3-5-11(14)15/h2,4,6H,3,5H2,1H3,(H,14,15)
- InChI Key: JBMLZSXCPZIHEO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 285.98407Da
- Monoisotopic Mass: 285.98407Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-04814-0.05g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 0.05g |
$88.0 | 2025-02-21 | |
Enamine | EN300-04814-0.25g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 0.25g |
$188.0 | 2025-02-21 | |
Aaron | AR019IKH-5g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 98% | 5g |
$1901.00 | 2023-12-13 | |
Aaron | AR019IKH-10g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 98% | 10g |
$2808.00 | 2023-12-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290403-50mg |
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95% | 50mg |
¥2059.00 | 2024-05-08 | |
A2B Chem LLC | AV22485-500mg |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 98% | 500mg |
$407.00 | 2024-04-19 | |
Aaron | AR019IKH-1g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95% | 1g |
$672.00 | 2025-02-28 | |
Aaron | AR019IKH-500mg |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95% | 500mg |
$511.00 | 2025-02-28 | |
A2B Chem LLC | AV22485-10g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 98% | 10g |
$2166.00 | 2024-04-19 | |
A2B Chem LLC | AV22485-100mg |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 98% | 100mg |
$174.00 | 2024-04-19 |
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Related Literature
-
Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
568567-07-7 (4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid) Related Products
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